Cas no 1804488-20-7 (2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-methanol)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-methanol
• CAS No: 1804488-20-7
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4875338
• Update Time: 2025-06-11

2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-methanol

• Inchi： 1S/C8H6F2N2O2/c9-8(10)4-2-12-6(1-11)7(14)5(4)3-13/h2,8,13-14H,3H2
• InChI Key： UPQLLXIGFHWWRC-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1CO)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 0.8
• Topological Polar Surface Area: 77.1

Additional information on 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-methanol

Comprehensive Overview of 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-methanol (CAS No. 1804488-20-7)

2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-methanol (CAS No. 1804488-20-7) is a specialized organic compound with a unique molecular structure that combines pyridine, cyano, and difluoromethyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both hydroxyl and methanol groups enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in the difluoromethyl moiety, which can improve metabolic stability and bioavailability in drug candidates. The 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-methanol structure is also being explored for its potential in catalysis and material science, aligning with the growing focus on sustainable chemistry and green synthesis.

From an SEO perspective, users frequently search for terms like "pyridine derivatives applications", "fluorinated compounds in drug development", and "synthesis of hydroxypyridine methanol". These queries reflect the compound's relevance in cutting-edge research. Additionally, the rise of AI-driven drug discovery has increased interest in such intermediates, as they are often used in high-throughput screening and computational modeling.

The compound's CAS No. 1804488-20-7 is a critical identifier for researchers sourcing it for experiments. Its cyano group offers opportunities for further functionalization, while the hydroxyl group enables hydrogen bonding, which is crucial for molecular interactions. These features make it a valuable building block in medicinal chemistry and pesticide formulation, addressing current challenges in disease treatment and agricultural productivity.

Environmental and regulatory considerations are also shaping the discourse around 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-methanol. With stricter guidelines on chemical safety, its biodegradability and toxicity profile are under scrutiny. Researchers are investigating green synthesis routes to minimize waste and energy consumption, reflecting broader trends in sustainable chemistry.

In summary, 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-methanol (CAS No. 1804488-20-7) represents a promising compound at the intersection of pharmaceutical innovation and agrochemical advancement. Its multifaceted applications and compatibility with modern research tools position it as a key player in addressing global health and food security challenges.